Cas no 1876346-48-3 (benzyl N-(2-bromo-4-cyanophenyl)carbamate)

• Product Name: benzyl N-(2-bromo-4-cyanophenyl)carbamate
• CAS No: 1876346-48-3
• MF: C₁₅H₁₁BrN₂O₂
• MW: 331.164042711258
• CID: 5802741
• PubChem ID: 130580898
• Update Time: 2025-06-25

benzyl N-(2-bromo-4-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 1876346-48-3
• EN300-7291408
• benzyl N-(2-bromo-4-cyanophenyl)carbamate

• Inchi： 1S/C15H11BrN2O2/c16-13-8-12(9-17)6-7-14(13)18-15(19)20-10-11-4-2-1-3-5-11/h1-8H,10H2,(H,18,19)
• InChI Key： ZSRPWIJVSQUYIW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 330.00039g/mol
• Monoisotopic Mass: 330.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(2-bromo-4-cyanophenyl)carbamate

Professional Introduction to Benzyl N-(2-bromo-4-cyanophenyl)carbamate (CAS No. 1876346-48-3)

Benzyl N-(2-bromo-4-cyanophenyl)carbamate, a compound with the chemical identifier CAS No. 1876346-48-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates both bromine and cyano functional groups, which are strategically positioned on a phenyl ring. This specific arrangement not only contributes to its unique chemical properties but also enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The synthesis of Benzyl N-(2-bromo-4-cyanophenyl)carbamate involves a series of well-defined chemical transformations that highlight the precision and expertise required in modern organic synthesis. The presence of the bromine atom at the 2-position of the phenyl ring facilitates various cross-coupling reactions, which are pivotal in constructing complex molecular architectures. Similarly, the cyano group at the 4-position introduces a site for further functionalization, enabling the introduction of additional pharmacophores or modifications that can fine-tune the biological activity of the compound.

Recent research in medicinal chemistry has underscored the importance of carbamates as scaffolds for developing novel therapeutic agents. The carbamate moiety itself is known for its ability to form hydrogen bonds, which is crucial for interactions with biological targets such as enzymes and receptors. In particular, studies have shown that carbamates can exhibit inhibitory effects on various enzymes involved in metabolic pathways relevant to diseases such as cancer, inflammation, and neurodegeneration. The specific combination of functional groups in Benzyl N-(2-bromo-4-cyanophenyl)carbamate positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are a family of enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By targeting specific kinases, inhibitors can modulate these pathways and restore normal cellular function. The structural features of Benzyl N-(2-bromo-4-cyanophenyl)carbamate, particularly the electron-withdrawing nature of the cyano group and the presence of a bromine atom for further derivatization, make it an attractive scaffold for designing kinase inhibitors.

In addition to its kinase inhibition potential, this compound has also shown promise in other therapeutic contexts. For instance, studies have indicated that carbamates can interact with bacterial enzymes, making them candidates for developing novel antibiotics. The ability to modify both the benzyl and phenyl rings allows for extensive structural diversification, enabling researchers to optimize properties such as solubility, bioavailability, and metabolic stability. These factors are essential for translating preclinical findings into effective clinical treatments.

The latest advancements in computational chemistry have further enhanced the utility of compounds like Benzyl N-(2-bromo-4-cyanophenyl)carbamate. Molecular modeling techniques allow researchers to predict how a molecule will behave in different biological environments by simulating its interactions with target proteins. This approach has significantly accelerated the drug discovery process by enabling virtual screening and prioritization of compounds based on their predicted binding affinities and selectivity profiles. Such computational insights are invaluable for guiding experimental efforts and optimizing lead compounds for clinical development.

The role of green chemistry principles in synthesizing compounds like Benzyl N-(2-bromo-4-cyanophenyl)carbamate cannot be overstated. Modern synthetic methodologies emphasize efficiency, sustainability, and minimal environmental impact. Techniques such as catalytic cross-coupling reactions and solvent-free conditions have reduced waste generation and energy consumption without compromising yield or purity. These advancements align with global efforts to promote sustainable practices in pharmaceutical manufacturing while maintaining high standards of quality control.

As research continues to uncover new therapeutic applications, compounds like Benzyl N-(2-bromo-4-cyanophenyl)carbamate will undoubtedly play a crucial role in addressing unmet medical needs. The versatility of this molecule stems from its well-designed functional groups and its compatibility with diverse synthetic strategies. By leveraging cutting-edge technologies in organic synthesis and computational biology, scientists are paving the way for next-generation therapeutics that offer improved efficacy and safety profiles compared to existing treatments.

In conclusion, Benzyl N-(2-bromo-4-cyanophenyl)carbamate (CAS No. 1876346-48-3) exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structural features combined with its potential applications in kinase inhibition and antibiotic development make it a compound worthy of continued investigation. As we move forward into an era where precision medicine becomes increasingly important, molecules like this will serve as essential tools for developing tailored treatments that address individual patient needs effectively.